Cas no 879623-58-2 (2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 879623-58-2
• MF: C₂₄H₂₄N₄O
• MW: 384.473565101624
• CID: 5421621
• Update Time: 2025-06-14

2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C24H24N4O/c1-2-29-19-10-8-18(9-11-19)23-20(14-25)24(26)27-22-12-13-28(16-21(22)23)15-17-6-4-3-5-7-17/h3-11H,2,12-13,15-16H2,1H3,(H2,26,27)
• InChI Key： DGFNINKVQYPVOP-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(CC3=CC=CC=C3)CC2)C(C2=CC=C(OCC)C=C2)=C(C#N)C=1N

Additional information on 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Recent Advances in the Study of 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS: 879623-58-2)

The compound 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS: 879623-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This naphthyridine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the benzyl and ethoxyphenyl moieties significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of research has been the investigation of the compound's mechanism of action. A recent preprint on bioRxiv (2024) reported that 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile exhibits inhibitory effects on specific kinase enzymes implicated in cancer progression. The study utilized high-throughput screening and crystallography to identify the compound's binding site and its interaction with the kinase active site. These findings suggest that the compound could serve as a promising scaffold for the development of novel kinase inhibitors.

In addition to its potential therapeutic applications, the compound has also been studied for its physicochemical properties. A recent article in ACS Omega (2023) detailed the compound's solubility, stability, and permeability characteristics, which are critical for its formulation and delivery. The study employed advanced analytical techniques such as HPLC and mass spectrometry to characterize the compound under various conditions, providing valuable insights for future formulation development.

Overall, the latest research on 2-amino-6-benzyl-4-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile underscores its versatility and potential as a lead compound in drug discovery. While further studies are needed to fully elucidate its therapeutic potential and optimize its properties, the current findings pave the way for future investigations and clinical applications. Researchers are encouraged to explore additional structural analogs and conduct in vivo studies to validate the compound's efficacy and safety profiles.